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Compound of Interest

2-amino-3-(2,5-
Compound Name:

dichlorophenyl)propanoic Acid
CAS No.: 110351-36-5

Cat. No.: B025421

Get Quote

Executive Summary

Dichlorophenylalanine (DCPA) compounds represent a specialized class of halogenated amino
acids utilized in neuropharmacology primarily for their unique steric properties and transport
kinetics across the Blood-Brain Barrier (BBB). Unlike their monosubstituted counterpart p-
chlorophenylalanine (PCPA)—the gold standard for serotonin depletion—DCPA isomers (2,4-
DCPA and 3,4-DCPA) are increasingly valued as privileged scaffolds in medicinal chemistry.
They serve two critical functions:

e LAT1-Mediated Transport Vectors: Exploiting System L (LAT1/SLC7ADb) to shuttle peptide
drugs into the CNS.

 Steric Pharmacophores: Enhancing selectivity for G-protein coupled receptors (e.g., MC4R)
and inhibiting aromatic amino acid hydroxylases via competitive exclusion.

Molecular Mechanism of Action
Blood-Brain Barrier Transport (System L)
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The primary utility of DCPA in neuropharmacology is its high affinity for the L-type Amino Acid
Transporter 1 (LAT1). LAT1 is a sodium-independent antiporter highly expressed in brain
capillary endothelial cells.

o Mechanism: DCPA mimics phenylalanine (Phe). It binds to the extracellular pocket of LAT1
and is transported into the endothelium in exchange for an intracellular substrate (typically L-
Leucine or L-Glutamine).

e 2,4-DCPA Specificity: The 2,4-dichloro substitution pattern creates a steric bulk that prevents
rapid efflux, effectively "locking” the compound or its conjugated payload within the CNS
compartment longer than native Phe. This makes 2,4-DCPA an ideal "Trojan Horse" moiety
for delivering peptidomimetics.

Enzyme Inhibition (AAAH Family)

DCPA compounds interact with Aromatic Amino Acid Hydroxylases (AAAHS), specifically
Tryptophan Hydroxylase (TPH) and Tyrosine Hydroxylase (TH).

o Competitive Inhibition: 3,4-DCPA acts as a competitive antagonist at the pterin-binding site of
TPH. While PCPA irreversibly inhibits TPH via covalent modification (after metabolic
activation), 3,4-DCPA often functions via reversible competitive inhibition due to the
additional chlorine atom interfering with the iron-oxo catalytic core.

e Selectivity: The additional halogen at the meta position (3-Cl) in 3,4-DCPA increases
lipophilicity and alters the pi-stacking interactions within the enzyme active site, often yielding
different kinetic profiles compared to PCPA.

Receptor Modulation (MC4R)

2,4-DCPA is a critical residue in the design of Melanocortin-4 Receptor (MC4R) antagonists.[1]

[2]

e Pharmacophore: In synthetic peptides, replacing native Phe with 2,4-DCPA significantly
enhances affinity for MC4R (Ki values < 2 nM).[1]

» Neurobehavioral Effect: These antagonists modulate energy homeostasis, cachexia, and
anxiety-like behaviors by blocking alpha-MSH signaling in the hypothalamus.
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Visualization: Signaling & Transport Pathways

The following diagram illustrates the dual role of DCPA: as a substrate for BBB transport and

as an inhibitor of monoamine synthesis.
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Figure 1:Mechanistic pathway of DCPA uptake via LAT1 and subsequent divergence into
enzyme inhibition (TPH) or receptor antagonism (MC4R).

Experimental Protocols
Protocol A: LAT1 Competitive Uptake Assay

Objective: To determine the affinity of a novel DCPA-conjugate for the BBB transporter LAT1

compared to native Phenylalanine.
Reagents:

HEK293 cells stably expressing human LAT1 (SLC7A5) and CD98 (SLC3A2).

Radio-labeled tracer: [*14C]-L-Phenylalanine (0.1 pCi/mL).

Test Compound: 2,4-DCPA or 3,4-DCPA (1 uM — 1 mM).

Inhibitor Control: BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid).

Workflow:
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e Seeding: Plate HEK-LAT1 cells in 24-well plates (1x10"5 cells/well) 24h prior to assay.

o Equilibration: Wash cells 3x with Na+-free Choline-Cl uptake buffer (to exclude non-LAT
transport). Pre-incubate at 37°C for 10 min.

e Transport Initiation: Add [*14C]-Phe mixed with varying concentrations of DCPA.

o Termination: After 1-5 mins (linear phase), aspirate buffer and wash 3x with ice-cold PBS
containing 1 mM unlabeled Phe.

e Lysis & Counting: Lyse cells in 0.1 N NaOH. Measure radioactivity via liquid scintillation
counting.

Analysis: Plot % Inhibition vs. Log[DCPA]. Calculate IC50.

Protocol B: In Vitro Tryptophan Hydroxylase (TPH)
Inhibition

Objective: To quantify the potency of 3,4-DCPA against serotonin synthesis.

Reagents:

Recombinant human TPH2 enzyme.

Substrate: L-Tryptophan (50 pM).

Cofactor: Tetrahydrobiopterin (BH4) (100 puM).

Catalase and DTT (to protect enzyme/cofactor).

Workflow:

e Mix Preparation: Prepare reaction buffer (50 mM HEPES, pH 7.0) containing TPH2,
Catalase, and Fe(NH4)2(S04)2.

e Inhibitor Addition: Add 3,4-DCPA (0.1 nM — 10 puM) and incubate for 5 min at 30°C.

» Start Reaction: Initiate by adding L-Tryptophan and BH4.
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e [ncubation: Incubate for 15 min at 30°C.
o Stop Reaction: Add 200 pL of 0.2 M Perchloric acid.

o Detection: Centrifuge and analyze supernatant via HPLC with fluorescence detection (Ex
300nm / Em 350nm) to quantify 5-Hydroxytryptophan (5-HTP) production.

Quantitative Data Comparison

Table 1: Pharmacological Profile of Phenylalanine Analogs

. LAT1 Affinity BBB Key
Compound Primary Target . . L.
(Ki) Penetration Application
) ] ) Nutrient /
L-Phenylalanine Native Substrate ~15 uM High
Precursor
) Irreversible 5-HT
PCPA (4-CI-Phe)  TPH1/TPH2 ~25 uM High ,
Depletion
Peptide Drug
2,4-DCPA MC4R / LAT1 <10 pM Very High Delivery / MC4R
Antagonist
Enzyme Kinetics
3,4-DCPA TPH/TH ~20 uM High / Competitive
Inhibition
Safety & Toxicology

¢ Isomer Specificity: Unlike PCPA, which can cause significant toxicity (e.g., cataract
formation, aggressive behavior) due to broad depletion of serotonin, 2,4-DCPA is generally
less cytotoxic when used as a scaffold in peptides.

» Metabolic Stability: The dichloro-substitution renders the phenyl ring highly resistant to
metabolic hydroxylation by liver P450s, increasing the plasma half-life of DCPA-based drugs
compared to non-halogenated analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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